Cas no 1989671-87-5 (2-(3-methoxy-3-methylazetidin-1-yl)acetic acid hydrochloride)

• Product Name: 2-(3-methoxy-3-methylazetidin-1-yl)acetic acid hydrochloride
• CAS No: 1989671-87-5
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• MDL: MFCD30342950
• CID: 4728342
• PubChem ID: 122164497
• Update Time: 2025-07-20

2-(3-methoxy-3-methylazetidin-1-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxy-3-methylazetidin-1-yl)acetic acid hydrochloride
• 2-(3-Methoxy-3-methylazetidin-1-yl)acetic acid;hydrochloride

• MDL： MFCD30342950
• Inchi： 1S/C7H13NO3.ClH/c1-7(11-2)4-8(5-7)3-6(9)10;/h3-5H2,1-2H3,(H,9,10);1H
• InChI Key： SKGUFMBWFPJGKX-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1(C)CN(CC(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Topological Polar Surface Area: 49.8

Additional information on 2-(3-methoxy-3-methylazetidin-1-yl)acetic acid hydrochloride

Research Briefing on 2-(3-methoxy-3-methylazetidin-1-yl)acetic acid hydrochloride (CAS: 1989671-87-5)

2-(3-methoxy-3-methylazetidin-1-yl)acetic acid hydrochloride (CAS: 1989671-87-5) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique azetidine ring structure and methoxy-methyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for drug development.

The synthesis of 2-(3-methoxy-3-methylazetidin-1-yl)acetic acid hydrochloride has been optimized to achieve high yields and purity, as reported in recent literature. The compound's structural features make it a valuable intermediate in the development of small-molecule drugs, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. Its hydrochloride salt form enhances solubility and bioavailability, which are critical factors for pharmaceutical applications.

Recent pharmacological studies have explored the compound's mechanism of action, revealing its interaction with specific receptors and enzymes involved in disease pathways. For instance, preliminary in vitro assays indicate that 2-(3-methoxy-3-methylazetidin-1-yl)acetic acid hydrochloride may modulate neurotransmitter systems, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its anti-inflammatory properties have been investigated in animal models, with promising results in reducing cytokine production and inflammation markers.

In the context of drug discovery, this compound has been utilized as a key intermediate in the synthesis of more complex molecules. Researchers have reported its incorporation into peptidomimetics and other bioactive scaffolds, highlighting its versatility in medicinal chemistry. The ability to functionalize the azetidine ring further expands its utility in creating diverse chemical libraries for high-throughput screening.

Despite these advancements, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Ongoing studies aim to address these gaps, with a focus on optimizing dosing regimens and minimizing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(3-methoxy-3-methylazetidin-1-yl)acetic acid hydrochloride represents a promising candidate for further investigation in drug development. Its unique chemical properties and demonstrated biological activities position it as a valuable tool for researchers aiming to address unmet medical needs. Future research should prioritize comprehensive preclinical evaluations to fully harness its therapeutic potential.